Cas no 496863-62-8 (Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-)
496863-62-8 structure
Product Name:Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-
CAS No:496863-62-8
MF:C14H12N4O2S
MW:300.335680961609
CID:1527261
Update Time:2024-08-24
Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-
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- Inchi: 1S/C14H12N4O2S/c1-21(19,20)14-15-8-7-12(17-14)13-11(9-16-18-13)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,18)
- InChI Key: RUFDPTMEBUBSPY-UHFFFAOYSA-N
- SMILES: C1(S(C)(=O)=O)=NC=CC(C2C(C3=CC=CC=C3)=CNN=2)=N1
Computed Properties
- Exact Mass: 300.06826
Experimental Properties
- Density: 1.366±0.06 g/cm3(Predicted)
- Boiling Point: 575.4±52.0 °C(Predicted)
- PSA: 88.6
- pka: 10.05±0.50(Predicted)
Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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